Cas no 1583-59-1 (2,2-difluoro-2H-1,3-benzodioxole)

2,2-difluoro-2H-1,3-benzodioxole Properties

Names and Identifiers

• 2,2-Difluorobenzo[d][1,3]dioxole
• 1,2-[(Difluoromethylene)dioxy]benzene
• 2,2-Difluoro-1,3-benzodioxole
• 2,2-Difluorobenzodioxole
• 1,2-(Difluoromethylenedioxy)benzene
• 2,2-difluoro-1,3-benzodioxol
• 2,2-DIFLUORO-1,3-DIMETHYLIMIDAZOLIDINE (DFI)
• 2,2-difluorobenzo[1,3]dioxol
• 2,2-difluoro-benzo[1,3]dioxole
• 2,2-difluoro-benzodioxole
• 2,2-Difluoro-2H-1,3-benzodioxole
• 1,3-Benzodioxole, 2,2-difluoro-
• PubChem17570
• KSC491C9D
• AMBZ0128
• DGCOGZQDAXUUBY-UHFFFAOYSA-N
• 2,2-difluorobenzo[
• 1583-59-1
• 2,2-Difluoro-1,3-benzodioxole, 97%
• 2,2-Difluorobenzo[d][1,3]dioxole, AldrichCPR
• FT-0609225
• NS00047286
• PS-6778
• EN300-20341
• CS-W002572
• D4051
• EC 216-431-4
• SB13158
• AM20030067
• AKOS000120916
• EINECS 216-431-4
• SCHEMBL200514
• DTXSID60166398
• W-109683
• 2,2-difluoro-1,3-dioxaindane
• ROADUQBQMYHXFB-UHFFFAOYSA-N
• MFCD00236217
• 2,2-difluorobenzo[d][1,3]dioxole
• 1,2-[(Difluoromethylene)dioxy]benzene; 2,2-Difluoro-1,3-benzodioxole; 2,2-Difluorobenzodioxole
• 2,2-difluoro-2H-1,3-benzodioxole
• DTXCID5088889
• DB-010878
• +Expand

• MDL： MFCD00236217
• InChIKey： DGCOGZQDAXUUBY-UHFFFAOYSA-N
• Inchi： 1S/C7H4F2O2/c8-7(9)10-5-3-1-2-4-6(5)11-7/h1-4H
• SMILES： FC1(OC2=C([H])C([H])=C([H])C([H])=C2O1)F
• BRN： 1307648

Computed Properties

• Exact Mass: 158.01800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 158.018
• Heavy Atom Count: 11
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.00810
• PSA: 18.46000
• Refractive Index: n20/D 1.444
• Boiling Point: 129-130 °C
• Flash Point: Fahrenheit: 264.2 - 266 ° f
  Celsius: 129 - 130 ° c
  
• Color/Form: Colorless to Yellow Liquid
• Solubility: Not determined
• Density: 1.303 g/mL at 25 °C

2,2-difluoro-2H-1,3-benzodioxole Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN1993
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 36/37/38-43
• Signal Word：Warning
• HazardClass：3

2,2-difluoro-2H-1,3-benzodioxole Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds